Cas no 1935580-97-4 (1-(Methoxymethyl)-2-methylcyclopentane-1-carbaldehyde)

• Product Name: 1-(Methoxymethyl)-2-methylcyclopentane-1-carbaldehyde
• CAS No: 1935580-97-4
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5741139
• PubChem ID: 131142830
• Update Time: 2025-06-08

1-(Methoxymethyl)-2-methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1620494
• 1935580-97-4
• 1-(Methoxymethyl)-2-methylcyclopentane-1-carbaldehyde
• Cyclopentanecarboxaldehyde, 1-(methoxymethyl)-2-methyl-

• Inchi： 1S/C9H16O2/c1-8-4-3-5-9(8,6-10)7-11-2/h6,8H,3-5,7H2,1-2H3
• InChI Key： IKLDFGKOTGNEGQ-UHFFFAOYSA-N
• SMILES： O(C)CC1(C=O)CCCC1C

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.990±0.06 g/cm3(Predicted)
• Boiling Point: 196.6±13.0 °C(Predicted)

Additional information on 1-(Methoxymethyl)-2-methylcyclopentane-1-carbaldehyde

Introduction to 1-(Methoxymethyl)-2-methylcyclopentane-1-carbaldehyde (CAS No. 1935580-97-4)

1-(Methoxymethyl)-2-methylcyclopentane-1-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1935580-97-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of aldehydes and exhibits a unique structural framework characterized by a cyclopentane ring substituted with a formyl group and an isopropyl ether moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of 1-(Methoxymethyl)-2-methylcyclopentane-1-carbaldehyde features a five-membered aromatic-like ring, which is a common motif in many biologically active compounds. The formyl group (CHO) at the 1-position serves as a reactive site for further functionalization, enabling the construction of diverse molecular architectures. Additionally, the methoxymethyl (CH₂OCH₃) group at the same position introduces an ether linkage, which can influence both the solubility and reactivity of the compound. The isopropyl group at the 2-position further diversifies the electronic environment around the ring, potentially affecting its interaction with biological targets.

In recent years, there has been growing interest in cyclopentane derivatives due to their prevalence in natural products and their potential as pharmacophores. For instance, studies have shown that cyclopentane-based scaffolds can exhibit significant biological activity across various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The aldehyde functionality in 1-(Methoxymethyl)-2-methylcyclopentane-1-carbaldehyde makes it particularly useful for condensation reactions with nucleophiles, such as amines or alcohols, to form Schiff bases or hemiacetals, respectively. These derivatives have been explored for their antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of this compound is its utility as a building block in pharmaceutical synthesis. The cyclopentane ring provides a rigid framework that can mimic the conformational preferences of biologically active molecules, while the aldehyde group allows for selective modifications. Researchers have leveraged these properties to develop novel analogs with enhanced binding affinity and improved pharmacokinetic profiles. For example, recent studies have demonstrated that derivatives of this compound can inhibit specific enzymes by occupying hydrophobic pockets within the active site, thereby modulating cellular signaling pathways.

The synthetic pathways for 1-(Methoxymethyl)-2-methylcyclopentane-1-carbaldehyde typically involve multi-step organic transformations starting from readily available precursors. One common approach involves the oxidation of a cyclopentanone derivative followed by formylation at the desired position. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the methoxymethyl group selectively. These synthetic strategies highlight the compound's versatility and its potential for large-scale production if required.

From a biological perspective, the compound has been investigated for its potential role in drug discovery. The combination of structural features such as the cyclopentane ring and the aldehyde group suggests that it may interact with proteins or nucleic acids in unique ways. Preliminary experiments have shown that certain derivatives can modulate enzyme activity or interfere with protein-protein interactions, indicating their therapeutic potential. However, further research is needed to fully elucidate their mechanism of action and to assess their safety and efficacy in vivo.

The spectroscopic and analytical characterization of 1-(Methoxymethyl)-2-methylcyclopentane-1-carbaldehyde is also crucial for understanding its behavior in different chemical environments. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) provide detailed insights into its molecular structure and purity. These data are essential for confirming its identity and for guiding downstream applications where high chemical purity is required.

In conclusion, 1-(Methoxymethyl)-2-methylcyclopentane-1-carbaldehyde represents an intriguing compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for constructing complex molecules, while its reactivity allows for diverse functionalization strategies. As our understanding of molecular interactions continues to evolve, this compound is likely to play an important role in future drug discovery efforts aimed at addressing unmet medical needs.